Cas no 2680719-95-1 (benzyl N-1-(4-chlorophenyl)-3-hydroxypropan-2-ylcarbamate)

• Product Name: benzyl N-1-(4-chlorophenyl)-3-hydroxypropan-2-ylcarbamate
• CAS No: 2680719-95-1
• MF: C₁₇H₁₈ClNO₃
• MW: 319.782723903656
• CID: 5632899
• PubChem ID: 165930596
• Update Time: 2025-10-23

benzyl N-1-(4-chlorophenyl)-3-hydroxypropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28293802
• 2680719-95-1
• benzyl N-[1-(4-chlorophenyl)-3-hydroxypropan-2-yl]carbamate
• benzyl N-1-(4-chlorophenyl)-3-hydroxypropan-2-ylcarbamate

• Inchi： 1S/C17H18ClNO3/c18-15-8-6-13(7-9-15)10-16(11-20)19-17(21)22-12-14-4-2-1-3-5-14/h1-9,16,20H,10-12H2,(H,19,21)
• InChI Key： PHMFQKNMWMEJKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.0975211g/mol
• Monoisotopic Mass: 319.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-1-(4-chlorophenyl)-3-hydroxypropan-2-ylcarbamate

Research Briefing on Benzyl N-1-(4-chlorophenyl)-3-hydroxypropan-2-ylcarbamate (CAS: 2680719-95-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzyl N-1-(4-chlorophenyl)-3-hydroxypropan-2-ylcarbamate (CAS: 2680719-95-1) as a promising compound for therapeutic applications. This research briefing aims to provide an overview of the latest studies, methodologies, and findings related to this compound, offering insights into its potential roles in drug development and biomedical research.

The compound, benzyl N-1-(4-chlorophenyl)-3-hydroxypropan-2-ylcarbamate, has garnered attention due to its unique chemical structure and biological activity. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and metabolic disorders. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular interactions and stability.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, making it a potential candidate for targeted therapy. In vitro and in vivo studies have demonstrated its efficacy in reducing oxidative stress and inflammation, suggesting its applicability in treating conditions such as rheumatoid arthritis and neurodegenerative diseases. Furthermore, its pharmacokinetic profile has been evaluated, revealing favorable absorption and distribution properties.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing potential side effects. Ongoing research is focused on structural modifications and formulation strategies to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, benzyl N-1-(4-chlorophenyl)-3-hydroxypropan-2-ylcarbamate represents a valuable scaffold for further drug development. Its multifaceted biological activities and well-characterized chemical properties position it as a compound of significant interest in the field of medicinal chemistry. Future studies should aim to explore its full therapeutic potential and address the current limitations to pave the way for its clinical use.